4-oxo-N-(4-(2-oxopyrrolidin-1-yl)benzyl)-6-(thiophen-3-yl)-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carboxamide

• IUPAC Name: 4-oxo-N-[[4-(2-oxopyrrolidin-1-yl)phenyl]methyl]-6-thiophen-3-yl-5H-pyrazolo[1,5-a]pyrazine-2-carboxamide
• InChI: InChI=1S/C22H19N5O3S/c28-20-2-1-8-26(20)16-5-3-14(4-6-16)11-23-21(29)17-10-19-22(30)24-18(12-27(19)25-17)15-7-9-31-13-15/h3-7,9-10,12-13H,1-2,8,11H2,(H,23,29)(H,24,30)
• InChI Key: QSAFAZVAVCYIRY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2=CC=C(C=C2)CNC(=O)C3=NN4C=C(NC(=O)C4=C3)C5=CSC=C5
• Molecular Formula: C22H19N5O3S
• Molecular Weight: 433.5 g/mol

Description

4-oxo-N-(4-(2-oxopyrrolidin-1-yl)benzyl)-6-(thiophen-3-yl)-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carboxamide is a useful research compound. Its molecular formula is C22H19N5O3S and its molecular weight is 433.49. The purity is usually 95%.
BenchChem offers high-quality 4-oxo-N-(4-(2-oxopyrrolidin-1-yl)benzyl)-6-(thiophen-3-yl)-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-oxo-N-(4-(2-oxopyrrolidin-1-yl)benzyl)-6-(thiophen-3-yl)-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

Research on thiophenylhydrazonoacetates in heterocyclic synthesis highlights the utility of compounds with similar structural motifs in generating diverse heterocyclic derivatives. The study demonstrates the reactivity of these compounds toward nitrogen nucleophiles, yielding a variety of pyrazole, isoxazole, pyrimidine, triazine, pyrazolopyridine, and pyrazolopyrimidine derivatives (Mohareb et al., 2004). These findings are crucial for medicinal chemistry, as heterocyclic compounds play a significant role in the development of pharmaceuticals.

Antimicrobial Activity

The synthesis and evaluation of new thiazole and pyrazole derivatives based on a tetrahydrobenzothiophene moiety have shown promising antimicrobial activities. The study introduces various synthesized compounds evaluated for their antimicrobial properties, with some exhibiting significant activities (Gouda et al., 2010). Such research is vital for discovering new antimicrobial agents amidst the rising concern over antibiotic resistance.

Anticancer Activity

Further research into heterocyclic compounds has explored their potential in anticancer applications. The study on the utilization of a propenone derivative in the synthesis of new cytotoxic heterocyclic compounds has led to the creation of molecules with promising growth inhibitory effects against cancer cell lines (Mansour et al., 2020). This emphasizes the importance of heterocyclic chemistry in the ongoing search for effective cancer therapies.